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Compound of Interest

Compound Name: L-651896

Cat. No.: B1673812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-651896 is a potent inhibitor of 5-lipoxygenase (5-LO) and, to a lesser extent, cyclooxygenase

(COX), making it a valuable tool for studying the roles of leukotrienes and prostaglandins in

various physiological and pathological processes. This document provides detailed application

notes and experimental protocols to facilitate the use of L-651896 in preclinical research and

drug development.

Supplier and Purchasing Information
L-651896 can be sourced from various chemical suppliers specializing in research compounds.

Below is a summary of potential suppliers. It is recommended to request a certificate of

analysis to ensure the purity and identity of the compound.
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Supplier Website Notes

MedChemExpress --INVALID-LINK--
Provides detailed product

information.

AOBIOUS --INVALID-LINK--
Offers the compound under

CAS No. 99134-29-9.

TargetMol --INVALID-LINK--
A Safety Data Sheet is

available.

CAS Number: 99134-29-9

Safety, Handling, and Storage
A Safety Data Sheet (SDS) for L-651896 is available from TargetMol.[1] General laboratory

safety precautions should be observed when handling this compound.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area and wear appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.

Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, it is

recommended to store at -20°C.

Biological Activity and Data
L-651896 exhibits anti-inflammatory and antiproliferative properties by inhibiting key enzymes

in the arachidonic acid cascade.

In Vitro Activity
The following table summarizes the in vitro inhibitory activity of L-651896 against 5-

lipoxygenase and cyclooxygenase.
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Target Enzyme/Process Test System IC50 Value (µM)

5-Lipoxygenase
Rat Basophilic Leukemia

(RBL) Cells
0.1

Leukotriene Synthesis
Human Polymorphonuclear

(PMN) Cells
0.4

Leukotriene Synthesis Mouse Macrophages 0.1

Prostaglandin E2 Synthesis
Mouse Peritoneal

Macrophages
1.1

Signaling Pathway
L-651896 primarily targets the 5-lipoxygenase pathway, thereby inhibiting the synthesis of

leukotrienes. It also shows activity against the cyclooxygenase pathway, affecting prostaglandin

production.
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5-Lipoxygenase Pathway

Cyclooxygenase Pathway

Arachidonic Acid

5-Lipoxygenase

Cyclooxygenase
(COX-1 & COX-2)

Phospholipase A2 ReleaseMembrane Phospholipids Activation

5-LO Activating
Protein (FLAP)

Activates 5-HPETE Leukotriene A4 (LTA4)

Leukotriene B4 (LTB4)

Cysteinyl Leukotrienes
(LTC4, LTD4, LTE4)

Prostaglandin H2 (PGH2) Prostaglandins (e.g., PGE2)

Thromboxanes

L-651896

Inhibits

Inhibits
(weaker)
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Start

Prepare 5-LO Enzyme Solution
(e.g., from RBL cells) Prepare L-651896 dilutions

Pre-incubate Enzyme with L-651896
or vehicle (control)

Initiate reaction by adding
Arachidonic Acid

Incubate at 37°C

Stop reaction

Measure product formation
(e.g., Leukotrienes by HPLC or ELISA)

Calculate % Inhibition and IC50

End

 

Start

Acclimatize mice

Divide mice into control and
treatment groups

Measure initial ear thickness

Topically apply L-651896 or
vehicle to the mouse ear

Wait for a specified time
(e.g., 30 minutes)

Topically apply Arachidonic Acid
to the same ear

Wait for edema to develop
(e.g., 1 hour)

Measure final ear thickness

Calculate the difference in ear
thickness (edema)

Compare edema in treated vs.
control groups

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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